Cas no 88020-03-5 (Benzene, 1-dodecyl-4-ethynyl-)
Benzene, 1-dodecyl-4-ethynyl- structure
Product Name:Benzene, 1-dodecyl-4-ethynyl-
CAS No:88020-03-5
MF:C20H30
MW:270.452206134796
CID:648218
PubChem ID:15525160
Update Time:2025-04-19
Benzene, 1-dodecyl-4-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-dodecyl-4-ethynyl-
- 1-dodecyl-4-ethynylbenzene
- 88020-03-5
- DTXSID60573644
-
- Inchi: 1S/C20H30/c1-3-5-6-7-8-9-10-11-12-13-14-20-17-15-19(4-2)16-18-20/h2,15-18H,3,5-14H2,1H3
- InChI Key: IUPJHZHRXLYZBR-UHFFFAOYSA-N
- SMILES: C(CCCCCC)CCCCCC1C=CC(C#C)=CC=1
Computed Properties
- Exact Mass: 270.234750957g/mol
- Monoisotopic Mass: 270.234750957g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 0Ų
Benzene, 1-dodecyl-4-ethynyl- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
88020-03-5 (Benzene, 1-dodecyl-4-ethynyl-) Related Products
- 79887-10-8(4-Pentylphenylacetylene)
- 79887-11-9(1-Ethynyl-4-hexylbenzene)
- 79887-12-0(1-Ethynyl-4-heptylbenzene)
- 79887-13-1(1-Eth-1-ynyl-4-(octyl)benzene)
- 79887-09-5(1-butyl-4-ethynylbenzene)
- 62452-73-7(1-Ethynyl-4-propylbenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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